Cas no 1218044-68-8 (N-cyclopropyl-1,7,7-trimethyl-norbornan-2-amine)

• Product Name: N-cyclopropyl-1,7,7-trimethyl-norbornan-2-amine
• CAS No: 1218044-68-8
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 5231249
• PubChem ID: 16771001
• Update Time: 2026-03-07

N-cyclopropyl-1,7,7-trimethyl-norbornan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-1,7,7-trimethylbicyclo[2.2.1]heptan-2-amine
• Bicyclo[2.2.1]heptan-2-amine, N-cyclopropyl-1,7,7-trimethyl-
• N-cyclopropyl-1,7,7-trimethyl-norbornan-2-amine

• Inchi： 1S/C13H23N/c1-12(2)9-6-7-13(12,3)11(8-9)14-10-4-5-10/h9-11,14H,4-8H2,1-3H3
• InChI Key： AFVPSILLUXLAGX-UHFFFAOYSA-N
• SMILES： N(C1CC1)C1CC2CCC1(C)C2(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.5
• Topological Polar Surface Area: 12

Additional information on N-cyclopropyl-1,7,7-trimethyl-norbornan-2-amine

Comprehensive Overview of N-cyclopropyl-1,7,7-trimethyl-norbornan-2-amine (CAS No. 1218044-68-8)

N-cyclopropyl-1,7,7-trimethyl-norbornan-2-amine is a specialized organic compound with a unique structural framework, combining a norbornane core with a cyclopropyl substituent. This compound, identified by its CAS number 1218044-68-8, has garnered attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Its molecular architecture, featuring a rigid bicyclic system and a strategically placed amine group, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for structurally diverse amines like N-cyclopropyl-1,7,7-trimethyl-norbornan-2-amine has surged, driven by advancements in medicinal chemistry and catalysis. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, a hot topic in organic chemistry. The compound’s steric hindrance and conformational rigidity contribute to its utility in designing highly selective catalysts, addressing challenges in green chemistry and sustainable synthesis.

The synthesis of N-cyclopropyl-1,7,7-trimethyl-norbornan-2-amine typically involves multi-step reactions, including cyclopropanation and reductive amination, which are frequently searched topics in academic and industrial forums. Its physicochemical properties, such as solubility in organic solvents and thermal stability, are critical for applications in high-performance materials. These attributes align with growing interest in bio-based polymers and smart materials, making the compound relevant to cutting-edge research.

From a commercial perspective, CAS 1218044-68-8 is often explored for its role in flavor and fragrance formulations, where its camphor-like structural motifs may impart unique olfactory characteristics. This connects to trending searches on natural aroma compounds and sustainable fragrances, reflecting consumer preferences for eco-friendly products. Additionally, its potential in crop protection formulations has been speculated, though detailed studies remain limited.

Analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing N-cyclopropyl-1,7,7-trimethyl-norbornan-2-amine, ensuring purity and structural integrity. These methods are frequently queried by chemists seeking to validate novel compounds, highlighting the compound’s role in method development and quality control protocols.

In conclusion, N-cyclopropyl-1,7,7-trimethyl-norbornan-2-amine (CAS 1218044-68-8) represents a versatile scaffold with broad implications across pharmaceuticals, materials science, and specialty chemicals. Its intersection with trending topics like asymmetric synthesis and green chemistry ensures continued relevance in scientific and industrial discourse.